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Compound of Interest

4-Fluoro-5-hydroxy-2-
Compound Name:
methylbenzamide

Cat. No.: B8130904

Get Quote

\ J

CAS Registry Number: 2270905-39-8 Molecular Formula: C

H
FNO

Molecular Weight: 169.15 g/mol [1]

Executive Summary

4-Fluoro-5-hydroxy-2-methylbenzamide is a functionalized benzamide derivative
characterized by a tri-substituted benzene ring. Its structural core—combining a primary amide,
an ortho-methyl group, and a fluorinated phenol moiety—positions it as a critical scaffold in
medicinal chemistry, particularly as a potential metabolite of androgen receptor antagonists or
as a synthetic intermediate for kinase inhibitors.

This guide provides a rigorous physicochemical profile, detailing the compound's solubility,
ionization behavior, and solid-state characteristics. It moves beyond static data to provide the
methodological logic required for its experimental validation in drug development workflows.
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Chemical Identity & Structural Analysis[2]

The molecule features a dense substitution pattern that dictates its reactivity and physical
behavior. The 2-methyl group provides steric protection to the amide bond, potentially
enhancing metabolic stability against hydrolysis compared to non-methylated analogues. The
4-fluoro-5-hydroxy motif introduces a unique electronic push-pull system, where the fluorine
atom (electron-withdrawing) acidifies the adjacent phenolic hydroxyl group.

hvsicochemical [R1[AYS16171[81[S]

Parameter Value / Description Source/Note

4-Fluoro-5-hydroxy-2-
IUPAC Name ) Standard Nomenclature
methylbenzamide

CC1=CC(=C(C=C1C(=O)N)O)

SMILES E ChemScene [1]
LogP (Calc) 0.94 Moderate Lipophilicity [1]
TPSA 63.32 A Polar Surface Area [1]
2 (Amide -NH
H-Bond Donors Structural Count
, Phenol -OH)
H-Bond Acceptors 2 (Amide C=0, Phenol -O-) Structural Count
o ) Phenolic OH (acidified by
pKa (Acidic) ~8.8 — 9.2 (Predicted)
ortho-F)
] ] 190 — 225 °C (Predicted ) ) ]
Melting Point Solid-state crystalline lattice

range)

Physicochemical Properties & Behavior[2][3][5]
Solubility & Lipophilicity

With a calculated LogP of ~0.94, the compound resides in the "sweet spot” for oral
bioavailability (Rule of 5 compliant) but leans towards low aqueous solubility in its neutral form.
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Aqueous Solubility: Expected to be low (< 1 mg/mL) at neutral pH due to the aromatic ring
and lipophilic methyl/fluoro substituents.

pH-Dependent Solubility: Solubility will increase significantly at pH > 10, where the phenolic
hydroxyl group deprotonates (forming the phenolate anion).

Organic Solvents: Highly soluble in DMSO, Methanol, and Ethyl Acetate; moderately soluble
in Dichloromethane.

lonization (pKa)

The phenolic hydroxyl group at position 5 is the primary ionization center.

Effect of Fluorine: The fluorine atom at position 4 is ortho to the hydroxyl group. Through the
inductive effect (-I), fluorine withdraws electron density, stabilizing the phenoxide anion and
lowering the pKa relative to unsubstituted phenol (pKa ~10).

Estimated pKa: The pKa is expected to shift down to the 8.8-9.2 range. This is critical for
formulation, as the compound may exist as a mixture of neutral and ionized species in the
intestinal environment (pH 7-8).

Analytical Characterization Strategies

Validating the identity of 4-Fluoro-5-hydroxy-2-methylbenzamide requires detecting specific
spectral signatures arising from the Fluorine-Hydrogen interactions.

Nuclear Magnetic Resonance (NMR)[10]

« HNMR (DMSO-d

):

o Amide Protons: Two broad singlets (or one broad peak) around
7.0-8.0 ppm.

o Phenolic Proton: A singlet (often broad) around

9.5-10.5 ppm, disappearing upon D
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O exchange.

o Aromatic Protons: Two singlets (or doublets with small coupling) for H-3 and H-6.
» Critical Feature: The proton at position 3 (ortho to F) will show a characteristic
coupling (typically 6-10 Hz).
o Methyl Group: A sharp singlet at

2.2-2.4 ppm.
 F NMR: A single signal around

-110 to -130 ppm.

Mass Spectrometry (LC-MS)

« lonization: ESI+ (M+H)

=170.15 m/z; ESI- (M-H)
=168.15 m/z.

o Fragmentation: Expect neutral loss of NH
(17 Da) from the amide or CO (28 Da) from the phenol moiety.
Experimental Protocols

Protocol A: Potentiometric pKa Determination

Rationale: Accurate pKa is essential for predicting absorption and solubility profiling.

o Preparation: Dissolve 2 mg of the compound in a co-solvent mixture (e.g., 30%
Methanol/Water) to ensure initial solubility.

o Titration: Titrate with 0.1 M KOH using a standardized potentiometric titrator (e.g., Sirius T3
or similar) under inert gas (N

) to prevent carbonate formation.
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o Data Processing: Perform a Yasuda-Shedlovsky extrapolation to determine the aqueous pKa
(at 0% solvent).

 Validation: The titration curve should show a single inflection point corresponding to the
phenolic deprotonation.

Protocol B: Thermodynamic Solubility (Shake-Flask)

Rationale: Kinetic solubility often overestimates true solubility; thermodynamic data is required
for formulation.

Saturation: Add excess solid compound (~5 mg) to 1 mL of buffer (pH 1.2, 6.8, and 7.4) in

glass vials.
o Equilibration: Shake at 37°C for 24 hours.

e Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 um PVDF filter
(pre-saturated to minimize adsorption).

e Quantification: Analyze the filtrate via HPLC-UV (254 nm). Calculate concentration against a
standard curve prepared in DMSO.

Visualization: Characterization Workflow

The following diagram outlines the logical flow for fully characterizing this compound,
distinguishing between solid-state and solution-phase analysis.
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Figure 1: Integrated workflow for the physicochemical characterization of 4-Fluoro-5-hydroxy-
2-methylbenzamide, ensuring data integrity from solid state to solution behavior.

Biological Relevance & Metabolic Pathway

This compound is structurally significant as a potential Phase | metabolite. The metabolic
hydrolysis of a nitrile precursor or the oxidative defluorination of related drugs often yields this
scaffold.

e Glucuronidation: The exposed phenolic -OH (Position 5) is a "soft spot" for Phase Il
metabolism. In vivo, this site is rapidly conjugated by UDP-glucuronosyltransferases (UGTSs),
increasing water solubility for renal excretion.

 Signaling: The diagram below illustrates the potential metabolic generation of this compound
from a hypothetical nitrile precursor (a common synthetic route).
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Figure 2: Synthetic and metabolic pathway illustrating the generation and subsequent
conjugation of the target benzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-hydroxy-2-methylbenzamide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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